Cas no 101683-59-4 (2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid)

2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid structure
101683-59-4 structure
Product Name:2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid
CAS No:101683-59-4
MF:C7H8ClN3O2
MW:201.610320091248
CID:2112767
Update Time:2023-08-04

2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(ethylamino)-5-Pyrimidinecarboxylic acid
    • ANUPVWKTBRFRQT-UHFFFAOYSA-N
    • 2-Chloro-4-ethylaminopyrimidine-5-carboxylic Acid
    • 2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid
    • Inchi: 1S/C7H8ClN3O2/c1-2-9-5-4(6(12)13)3-10-7(8)11-5/h3H,2H2,1H3,(H,12,13)(H,9,10,11)
    • InChI Key: ANUPVWKTBRFRQT-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(=O)O)C(=N1)NCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Topological Polar Surface Area: 75.1
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